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Compound of Interest

Compound Name: C105SR

Cat. No.: B12386182 Get Quote

For researchers, scientists, and drug development professionals, the responsible handling and

disposal of novel chemical compounds are paramount to ensuring a safe laboratory

environment and adhering to regulatory compliance. C105SR, a novel small-molecule

cyclophilin inhibitor, requires meticulous disposal procedures due to its potent and bioactive

nature. In the absence of a specific Safety Data Sheet (SDS), a cautious approach based on

established guidelines for potent research compounds is essential.

Proper disposal of C105SR, like any active laboratory chemical, begins with the principle of

waste minimization. Researchers should aim to prepare only the necessary quantities for their

experiments. However, when disposal is unavoidable, a systematic and informed process must

be followed.

Waste Characterization and Segregation: A Critical
First Step
All waste streams containing C105SR must be treated as hazardous chemical waste. This

includes pure, unused C105SR, solutions containing the compound, contaminated labware,

and personal protective equipment (PPE).

Key Segregation Practices:

Solid Waste: Contaminated solid materials such as gloves, weighing papers, pipette tips, and

vials should be collected in a designated, clearly labeled hazardous waste container lined
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with a heavy-duty plastic bag. These items should not be mixed with regular laboratory trash.

Liquid Waste: Aqueous and organic solvent solutions containing C105SR must be collected

in separate, compatible, and leak-proof containers. It is crucial to avoid mixing incompatible

waste streams to prevent dangerous chemical reactions. For instance, halogenated and non-

halogenated solvent wastes should be collected separately.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated, puncture-resistant sharps container that is clearly labeled as containing

hazardous chemical waste.

Container Management and Labeling: Ensuring
Clarity and Safety
Proper container selection and labeling are critical for the safe storage and subsequent

disposal of C105SR waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/product/b12386182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Type
Recommended Use for
C105SR Waste

Labeling Requirements

Solid Waste Container
Contaminated PPE, labware

(e.g., vials, tubes)

"Hazardous Waste"; "C105SR

Solid Waste"; List of all

components and approximate

percentages; Accumulation

start date; Principal

Investigator's name and

contact information.

Liquid Waste Container
Aqueous or organic solutions

containing C105SR

"Hazardous Waste"; "C105SR

Liquid Waste

(Aqueous/Solvent)"; Full

chemical names of all

components and their

concentrations; Accumulation

start date; Principal

Investigator's name and

contact information.

Sharps Container
Contaminated needles,

syringes, scalpels

"Hazardous Waste - Sharps";

"Biohazard" symbol if

applicable; "C105SR

Contaminated Sharps";

Accumulation start date;

Principal Investigator's name

and contact information.

Important Considerations for Container Management:

Containers must be made of a material compatible with the waste they hold.

All containers must be kept securely closed except when adding waste.[1]

Liquid waste containers should be placed in secondary containment to prevent spills.[1]

Do not overfill containers; leave adequate headspace (around 10%) to allow for expansion.
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Disposal Workflow: A Step-by-Step Guide
The following workflow outlines the procedural steps for the proper disposal of C105SR waste.

Waste Generation & Segregation

Container Management

Collection & Storage

Final Disposal

Identify C105SR Waste
(Solid, Liquid, Sharps)

Segregate at Point of Generation

Select Compatible Containers

Label Containers Accurately

Collect Waste in Labeled Containers

Store in Designated Satellite Accumulation Area

Arrange for Pickup by EHS

Incineration by Licensed Facility
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C105SR Waste Disposal Workflow

Decontamination Procedures
Any laboratory equipment or surfaces that come into contact with C105SR must be thoroughly

decontaminated.

Initial Cleaning: Wipe surfaces with a solvent known to dissolve C105SR. This solvent-

soaked wipe must then be disposed of as hazardous solid waste.

Secondary Cleaning: Wash the surfaces with soap and water. The cleaning materials, such

as paper towels, should also be disposed of as hazardous waste.[2]

Empty Containers: Containers that held pure C105SR should be triple-rinsed with a suitable

solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[3] After

rinsing, the container can be disposed of as regular lab glass or plastic, with the label

defaced.

Final Disposal Method
Given the potent and bioactive nature of C105SR, the recommended final disposal method for

all generated waste is incineration by a licensed hazardous waste management company.[4]

Under no circumstances should C105SR or its waste be disposed of down the drain or in the

regular trash.[3][5]

Disposal of investigational drugs used in research must comply with federal, state, and local

regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United

States.[6][7] Researchers must coordinate with their institution's Environmental Health and

Safety (EHS) department to ensure that all disposal procedures are in full compliance with

these regulations.[8] The EHS office will arrange for the collection and transportation of the

hazardous waste to an approved disposal facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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